DNA/RNA Synthesis Inhibitor
  • Endusamycin
    Endusamycin
    • Cat. No.:
    • B564215
    • CAS No.:
    • 100242-41-9
    • Molecular Formula:
    • C47H78O14
    • Molecular Weight:
    • 867.1 g/mol
    Description
    polycyclic ether;  produced by Streptomyces endus subsp aureus;  structure given in first source
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  • Adafosbuvir
    Adafosbuvir
    • Cat. No.:
    • B605176
    • CAS No.:
    • 1613589-09-5
    • Molecular Formula:
    • C22H29FN3O10P
    • Molecular Weight:
    • 545.5 g/mol
    Description
    Adafosbuvir is under investigation in clinical trial NCT02894905 (A Study to Evaluate the Effect of Renal Impairment on the Pharmacokinetics of AL-335).
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  • TH287
    TH287
    • Cat. No.:
    • B611327
    • CAS No.:
    • 1609960-30-6
    • Molecular Formula:
    • C11H10Cl2N4
    • Molecular Weight:
    • 269.13 g/mol
    Description
    TH287 is a potent inhibitor of human 7,8-Dihydro-8-oxoguaninetriphosphatase MTH1 (NUDT1) with an IC50 value of 5 nM and good metabolic stability. Cancers have dysfunctional redox regulation resulting in reactive...
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  • TH5487
    TH5487
    • Cat. No.:
    • B611329
    • CAS No.:
    • 2304947-71-3
    • Molecular Formula:
    • C19H18BrIN4O2
    • Molecular Weight:
    • 541.1875
    Description
    TH 5487 is a selective 8-oxoguanine DNA glycosylase 1 (OGG1) inhibitor.
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  • TH588
    TH588
    • Cat. No.:
    • B611330
    • CAS No.:
    • 1609960-31-7
    • Molecular Formula:
    • C13H12Cl2N4
    • Molecular Weight:
    • 295.16 g/mol
    Description
    TH588 is a potent inhibitor of human 7,8-Dihydro-8-oxoguaninetriphosphatase MTH1 (NUDT1) with an IC50 value of 5 nM and good metabolic stability. Cancers have dysfunctional redox regulation resulting in reactive...
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  • 2,4-D (Standard)
    2,4-D (Standard)
    • Cat. No.:
    • B1664007
    • CAS No.:
    • 94-75-7
    • Molecular Formula:
    • C8H6Cl2O3
      C8H6Cl2O3
      Cl2C6H3OCH2COOH
    • Molecular Weight:
    • 221.03 g/mol
    Description
    2,4-Dichlorophenoxyacetic acid (2,4-D) does not occur naturally in the environment. 2,4-D is the active ingredient in many products used in the United States and throughout the world as an herbicide to kill weed...
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  • Aniline Mustard
    Aniline Mustard
    • Cat. No.:
    • B1666040
    • CAS No.:
    • 553-27-5
    • Molecular Formula:
    • C10H13Cl2N
    • Molecular Weight:
    • 218.12 g/mol
    Description
    Aniline Mustard is an alkylating mustard with antineoplastic activity. Aniline mustard forms covalent linkages with nucleophilic centers, resulting in depurination, base miscoding and strand scission, and crossl...
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  • LASSBio-2052
    LASSBio-2052
    • Cat. No.:
    • B12360708
    • CAS No.:
    • Molecular Formula:
    • C23H20F3N3O3
    • Molecular Weight:
    • 443.4 g/mol
    Description
    LASSBio-2052 is a useful research compound. Its molecular formula is C23H20F3N3O3 and its molecular weight is 443.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality LASSBio-2052 suitable for ...
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  • Denv-IN-5
    Denv-IN-5
    • Cat. No.:
    • B12403702
    • CAS No.:
    • Molecular Formula:
    • C23H25ClF2N4OS
    • Molecular Weight:
    • 479.0 g/mol
    Description
    Denv-IN-5 is a useful research compound. Its molecular formula is C23H25ClF2N4OS and its molecular weight is 479.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Denv-IN-5 suitable for many...
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  • Ctps1-IN-2
    Ctps1-IN-2
    • Cat. No.:
    • B15586294
    • CAS No.:
    • 2377000-84-3
    • Molecular Formula:
    • C24H27N7O5S
    • Molecular Weight:
    • 525.6 g/mol
    Description
    Dencatistat is an orally bioavailable, small molecule inhibitor of cytidine triphosphate synthase 1 (CTPS1), with potential antineoplastic activity. Upon oral administration, dencatistat targets, binds to and in...
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